Cas no 7343-51-3 (2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 7343-51-3
• MF: C₆H₁₅NO₄
• MW: 165.18760228157
• MDL: MFCD00051316
• CID: 978066
• PubChem ID: 81798
• Update Time: 2025-05-22

2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethylamino)-2-(hydroxymethyl)- 1,3-propanediol
• (2-Hydroxy-aethyl)-(3-amino-4-hydroxy-phenyl)-sulfon
• (2-Hydroxy-aethylamino)-tris-hydroxymethyl-methan
• (2-Hydroxy-ethyl)-(3-amino-4-hydroxy-phenyl)-sulfon
• 2-(2-Hydroxy-aethylamino)-2-hydroxymethyl-propan-1,3-diol
• 2-(2-hydroxy-ethylamino)-2-hydroxymethyl-propane-1,3-diol
• 2-amino-4-[(2-hydroxyethyl)sulfonyl]phenol
• AC1L3D3X
• AC1Q6UHX
• AR-1D8336
• N-(2-hydroxyethyl) amino tris (hydroxymethyl) methane
• SureCN5677264
• EINECS 230-862-5
• AKOS016353215
• SCHEMBL6516912
• 1,3-Propanediol, 2-[(2-hydroxyethyl)amino]-2-(hydroxymethyl)-
• MFCD00051316
• 2-[(2-hydroxyethyl)amino]-2-(hydroxymethyl)propane-1,3-diol
• C6H15NO4
• 2-(2-hydroxyethylamino)-2-hydroxymethyl-1,3-propanediol
• 4CGV8R43A7
• NS00037518
• 7343-51-3
• 2-((2-Hydroxyethyl)amino)-2-(hydroxymethyl)propane-1,3-diol
• UNII-4CGV8R43A7
• 2-((2-HYDROXYETHYL)AMINO)-2-(HYDROXYMETHYL)-1,3-PROPANEDIOL
• DTXSID9064635
• 2-(2-hydroxyethylamino)-2-(hydroxymethyl)propane-1,3-diol
• 2-(2-hydroxyethylamino)-2-(hydroxymethyl)-1,3-propanediol, AldrichCPR
• 1,3-Propanediol, 2-((2-hydroxyethyl)amino)-2-(hydroxymethyl)-
• TQP1565
• EN300-748880
• CS-0260296
• OTWJRAWXTDGSDT-UHFFFAOYSA-N
• 2-(2-Hydroxyethylamino)-2-(hydroxymethyl)-1,3-propanediol
• 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol

• MDL： MFCD00051316
• Inchi： 1S/C6H15NO4/c8-2-1-7-6(3-9,4-10)5-11/h7-11H,1-5H2
• InChI Key： OTWJRAWXTDGSDT-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)NCCO

Computed Properties

• Exact Mass: 165.10000
• Monoisotopic Mass: 165.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -3.1
• Topological Polar Surface Area: 97.5

Experimental Properties

• Color/Form: solid
• Melting Point: 89 °C
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 220.6°C
• PSA: 92.95000
• LogP: -2.32510
• Solubility: Not determined

2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol Security Information

• Hazard Category Code： 36/37/38-21/22
• Safety Instruction： 36/37/39-26-22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol

Chemical Compound CAS No. 7343-51-3: 2-(2-Hydroxyethyl)amino-2-(Hydroxymethyl)Propane-1,3-Diol

The compound with CAS number 7343-51-3, known as 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol, is a versatile and highly functionalized organic molecule. This compound belongs to the class of polyols and is characterized by its unique structure, which includes both amino and hydroxyl functional groups. The presence of multiple hydroxyl groups makes it highly polar and water-soluble, while the amino group introduces additional reactivity and potential for further chemical modification.

Recent studies have highlighted the importance of polyol compounds in various fields, including materials science, pharmaceuticals, and biotechnology. The structure of 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol allows for a wide range of applications due to its ability to form hydrogen bonds and participate in both acid-base and nucleophilic reactions. This makes it an ideal candidate for use in the synthesis of advanced materials such as hydrogels, polymers, and surfactants.

In the context of drug delivery systems, researchers have explored the use of this compound as a building block for creating biocompatible polymers. Its ability to undergo controlled polymerization under mild conditions has been a focal point in recent investigations. For instance, a study published in 2023 demonstrated that polymers derived from this compound exhibit excellent biodegradability and can be tailored to release drugs at a controlled rate, making them promising candidates for targeted therapy applications.

The synthesis of 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the alkylation of an amino alcohol intermediate with an appropriate epoxide or alkyl halide. The reaction conditions are optimized to minimize side reactions and maximize the formation of the desired product.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is fully miscible with water at all concentrations. Its viscosity increases significantly with concentration due to the formation of hydrogen bonds between molecules. These properties make it suitable for use in aqueous solutions where high stability and solubility are required.

Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional petrochemical-based polyols. By utilizing renewable feedstocks and catalytic processes, researchers have developed methods to synthesize this compound with reduced environmental impact. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

In summary, 2-(2-hydroxyethyl)amino-2-(hydroxymethyl)propane-1,3-diol is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with recent research advancements, positions it as a key ingredient in the development of innovative materials and technologies.